molecular formula C10H16O2 B100912 (+)-cis-Chrysanthemic acid CAS No. 15259-78-6

(+)-cis-Chrysanthemic acid

Cat. No.: B100912
CAS No.: 15259-78-6
M. Wt: 168.23 g/mol
InChI Key: XLOPRKKSAJMMEW-YUMQZZPRSA-N
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Description

(+)-cis-chrysanthemic acid is a cis-chrysanthemic acid. It is an enantiomer of a (-)-cis-chrysanthemic acid.

Scientific Research Applications

1. Enantiomeric Purity Analysis

(+)-cis-Chrysanthemic acid is studied for determining the enantiomeric purity of synthetic pyrethroids, important in insecticide development. A method involving gas chromatography is used for separating diastereoisomeric amides derived from cis- and trans-chrysanthemic acids, aiding in the analysis of various insecticidal chrysanthemates (Rickett, 1973).

2. Novel Synthesis Approaches

Researchers have explored novel synthetic routes for producing cis-Chrysanthemic acid. For instance, a synthesis from dimethyldimedone via dibromination at alpha positions was developed, though challenges remain in achieving enantioselective synthesis (Krief, Dumont & Kremer, 2009).

3. Photoreactivity and Isomerization

Studies have investigated the photochemical behaviors of chrysanthemic acid, including its photosensitized oxygenation. This research highlights differences in reactivity between its cis- and trans-isomers, contributing to our understanding of its chemical properties (Sasaki, Eguchi & Ohno, 1971).

4. Optical Resolution and Separation

The optical resolution and separation of chrysanthemic acid's isomers, including (+)-cis, are important for analyzing its optical purity. Techniques like gas chromatography and high-performance liquid chromatography have been utilized for this purpose (Ǒi, Horiba & Kitahara, 1981).

5. Decomposition Reaction Mechanism

Computational studies have been conducted to understand the decomposition reaction mechanism of chrysanthemic acid. This includes examining pathways like cis-trans isomerization and fragmentation, contributing to knowledge about its stability and reactivity (Elroby & Aziz, 2011).

Properties

IUPAC Name

(1R,3S)-2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropane-1-carboxylic acid
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InChI

InChI=1S/C10H16O2/c1-6(2)5-7-8(9(11)12)10(7,3)4/h5,7-8H,1-4H3,(H,11,12)/t7-,8-/m0/s1
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InChI Key

XLOPRKKSAJMMEW-YUMQZZPRSA-N
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Canonical SMILES

CC(=CC1C(C1(C)C)C(=O)O)C
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Isomeric SMILES

CC(=C[C@H]1[C@H](C1(C)C)C(=O)O)C
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Molecular Formula

C10H16O2
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Molecular Weight

168.23 g/mol
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CAS No.

26771-11-9, 2935-23-1, 15259-78-6
Record name (1R,3S)-2,2-Dimethyl-3-(2-methyl-1-propen-1-yl)cyclopropanecarboxylic acid
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Synthesis routes and methods I

Procedure details

In a 50 ml flask, there were charged ethyl chrysanthemate (composition: (+)-cis, 2.5%; (-)-cis, 16.8%; (+)-trans, 12.3%; (-)-trans, 68.4%) (2.0 g) and dioxane (18.0 g) under nitrogen. Boron tribromide (0.26 g) was added thereto at 15° C. with stirring and stirred for 4 hours. Then a small amount of the reaction mixture was hydrolyzed to obtain chrysanthemic acid. The composition of the optical isomers in the product was determined by the same method as described in EXAMPLE 1. The result was as follows: (+)-cis, 2.4%; (-)-cis, 2.6%; (+)-trans, 46.2%; (-)-trans, 48.8%.
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Synthesis routes and methods II

Procedure details

In a 50 ml flask, there were charged (-)-cis-chrysanthemic acid (2.0 g), dioxane (17.5) and t-butyl hydroperoxide (0.011 g) under nitrogen. A solution of aluminum bromide (0.032 g) in dioxane (0.5 g) was added thereto at 15°-20° C. with stirring. After 30 minutes, water (0.5 g) was added to the reaction mixture with stirring. The reaction mixture was treated in the same manner as described in Example 1 and 1.91 g of chrysanthemic acid was obtained. The composition was as follows: (+)-cis, 3.3%; (-)-cis, 4.2%; (+)-trans, 46.2%; (-)-trans, 46.2%.
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